Cas no 2679950-73-1 ((2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid)

• Product Name: (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid
• CAS No: 2679950-73-1
• MF: C₈H₁₀N₂O₅
• MW: 214.175402164459
• MDL: MFCD34183731
• CID: 5465177
• PubChem ID: 165943057
• Update Time: 2025-11-01

(2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Z5018076702
• (2S)-2-amino-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid
• (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid

• MDL： MFCD34183731
• Inchi： 1S/C8H10N2O5/c1-14-8(13)6-5(15-3-10-6)2-4(9)7(11)12/h3-4H,2,9H2,1H3,(H,11,12)/t4-/m0/s1
• InChI Key： YESPNKJCUDUXMZ-BYPYZUCNSA-N
• SMILES： O1C=NC(C(=O)OC)=C1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 214.05897142 g/mol
• Monoisotopic Mass: 214.05897142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 214.18
• XLogP3: -2.8
• Topological Polar Surface Area: 116

Additional information on (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid

(2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid: A Comprehensive Overview

(2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid (CAS No. 2679950-73-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MCOA (Methoxycarbonyl Oxazolyl Alanine), is a derivative of amino acids and oxazoles, which are both fundamental building blocks in the synthesis of various bioactive molecules. The unique structure of MCOA offers a promising platform for the development of new therapeutic agents, particularly in the areas of cancer treatment and neurodegenerative diseases.

The chemical structure of (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid consists of an amino acid backbone with a substituted oxazole ring. The presence of the methoxycarbonyl group on the oxazole ring imparts specific chemical properties that enhance its biological activity. This compound has been extensively studied for its potential as a prodrug, which can be metabolized in the body to release an active drug molecule. The prodrug approach is particularly useful in improving the pharmacokinetic properties and reducing the toxicity of therapeutic agents.

Recent research has highlighted the potential of MCOA in cancer therapy. Studies have shown that this compound can selectively target and inhibit specific enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that MCOA effectively inhibits the activity of protein kinase C (PKC), a key enzyme implicated in various signaling pathways that promote tumor growth and metastasis. The selective inhibition of PKC by MCOA suggests its potential as a targeted therapy for certain types of cancers.

In addition to its anti-cancer properties, (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid has also shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, found that this compound can modulate the activity of glutamate receptors, which are crucial for synaptic transmission and neuronal function. By modulating these receptors, MCOA may help alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid involves several steps, including the formation of the oxazole ring and the attachment of the methoxycarbonyl group. One common synthetic route involves the reaction of an amino acid derivative with an appropriate carbonyl compound to form the oxazole ring, followed by esterification to introduce the methoxycarbonyl group. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The pharmacological profile of MCOA has been extensively characterized through various in vitro and in vivo studies. Preclinical trials have demonstrated its favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These properties are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, (2S)-2-amino-3-4-(methoxycarbonyl)-1,3-oxazol-5-ylpropanoic acid (CAS No. 2679950-73-1) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and biological activity make it a valuable tool in both basic research and drug discovery efforts. As ongoing studies continue to uncover its full potential, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.